Cas no 131379-19-6 (Benzoic acid, 4-(1-oxopentyl)-, ethyl ester)
131379-19-6 structure
Product Name:Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
CAS No:131379-19-6
MF:C14H18O3
MW:234.290924549103
CID:1228086
Update Time:2024-08-04
Benzoic acid, 4-(1-oxopentyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
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- Inchi: 1S/C14H18O3/c1-3-5-6-13(15)11-7-9-12(10-8-11)14(16)17-4-2/h7-10H,3-6H2,1-2H3
- InChI Key: WZFDVGARCVRFKV-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(C(=O)CCCC)C=C1
Computed Properties
- Exact Mass: 234.12564
Experimental Properties
- Density: 1.041±0.06 g/cm3(Predicted)
- Boiling Point: 353.6±25.0 °C(Predicted)
- PSA: 43.37
Benzoic acid, 4-(1-oxopentyl)-, ethyl ester Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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